Cas no 391931-63-8 (2,5-dichloro-N-{4-(2-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzamide)

2,5-dichloro-N-{4-(2-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzamide structure

391931-63-8 structure

Product Name:2,5-dichloro-N-{4-(2-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzamide

CAS No:391931-63-8

MF:C₁₈H₁₆Cl₂N₄O₂S

MW:423.316240310669

CID:6366267

PubChem ID:18552998

Update Time:2025-09-27

2,5-dichloro-N-{4-(2-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

- 2,5-dichloro-N-{4-(2-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzamide
- AKOS024578935
- 391931-63-8
- 2,5-dichloro-N-((4-(2-methoxyphenyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methyl)benzamide
- Oprea1_141907
- F0507-3389
- 2,5-dichloro-N-{[4-(2-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide
- 2,5-dichloro-N-[[4-(2-methoxyphenyl)-5-methylsulfanyl-1,2,4-triazol-3-yl]methyl]benzamide
- Benzamide, 2,5-dichloro-N-[[4-(2-methoxyphenyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl]methyl]-
- Inchi： 1S/C18H16Cl2N4O2S/c1-26-15-6-4-3-5-14(15)24-16(22-23-18(24)27-2)10-21-17(25)12-9-11(19)7-8-13(12)20/h3-9H,10H2,1-2H3,(H,21,25)
- InChI Key： GYDJBSWMXYJGIF-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C(NCC1=NN=C(N1C1C=CC=CC=1OC)SC)=O)Cl

Computed Properties

Exact Mass: 422.0371023g/mol
Monoisotopic Mass: 422.0371023g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 27
Rotatable Bond Count: 6
Complexity: 504
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 94.3Å²

Experimental Properties

Density: 1.42±0.1 g/cm3(Predicted)
pka: 11.59±0.46(Predicted)

2,5-dichloro-N-{4-(2-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzamide Pricemore >>

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